Cas no 1003709-35-0 (3,5-Dibromo-4-fluoroaniline)

• Product Name: 3,5-Dibromo-4-fluoroaniline
• CAS No: 1003709-35-0
• MF: C₆H₄Br₂FN
• MW: 268.909063339233
• MDL: MFCD09835195
• CID: 820628
• PubChem ID: 45073620
• Update Time: 2025-05-20

3,5-Dibromo-4-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-4-fluoroaniline
• 3,5-Dibromo-4-fluoro-phenylamine
• Benzenamine, 3,5-dibromo-4-fluoro-
• PubChem4384
• 3,5-Dibrom-4-fluoranilin
• VJKSFHMDFWEBEI-UHFFFAOYSA-N
• FC1157
• FCH1393946
• AM84084
• SY233033
• BC002772
• AX8160635
• ST24028206
• X8504
• DTXSID10662810
• SCHEMBL15409179
• AKOS015890469
• 3,5-dibromo-4-fluoro-aniline
• 1003709-35-0
• CL9244
• MFCD09835195
• CS-0097735
• AS-46259
• DB-011113

• MDL： MFCD09835195
• Inchi： 1S/C6H4Br2FN/c7-4-1-3(10)2-5(8)6(4)9/h1-2H,10H2
• InChI Key： VJKSFHMDFWEBEI-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)N)Br)F

Computed Properties

• Exact Mass: 266.86942
• Monoisotopic Mass: 266.869
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 2.7

Experimental Properties

• Boiling Point: 297.2±35.0℃ at 760 mmHg
• PSA: 26.02
• LogP: 3.51410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 3,5-Dibromo-4-fluoroaniline

3,5-Dibromo-4-Fluoroaniline: A Comprehensive Overview

3,5-Dibromo-4-fluoroaniline, also known by its CAS number 1003709-35-0, is a significant compound in the field of organic chemistry. This compound is a derivative of aniline, characterized by the substitution of bromine atoms at the 3 and 5 positions and a fluorine atom at the 4 position on the aromatic ring. The unique combination of halogens in its structure makes it a valuable material for various applications in research and industry.

The synthesis of 3,5-dibromo-4-fluoroaniline involves a series of carefully controlled reactions, often starting from aniline or its derivatives. The introduction of bromine and fluorine substituents is typically achieved through electrophilic substitution reactions or other specialized halogenation techniques. These reactions require precise conditions to ensure high yields and purity of the final product.

The physical properties of 3,5-dibromo-4-fluoroaniline are influenced by the electron-withdrawing effects of the bromine and fluorine atoms. These substituents significantly affect the compound's solubility, melting point, and reactivity. For instance, the presence of bromine atoms increases the molecular weight and enhances the compound's stability under certain conditions.

In terms of chemical reactivity, 3,5-dibromo-4-fluoroaniline exhibits interesting behavior due to the activating effects of the amino group and the deactivating effects of the halogens. This dual nature makes it a versatile building block in organic synthesis. Recent studies have explored its use in synthesizing heterocyclic compounds, which are valuable in drug discovery and materials science.

The application of 3,5-dibromo-4-fluoroaniline extends into various fields, including pharmaceuticals, agrochemicals, and advanced materials. Its role as an intermediate in drug development has been highlighted in recent research papers, where it serves as a key component in constructing bioactive molecules with potential therapeutic applications.

In conclusion, 3,5-dibromo-4-fluoroaniline, with its unique structural features and versatile reactivity, continues to be a focal point in chemical research. As new applications emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing both academic and industrial endeavors.